1-(4-butoxybenzoyl)-1H-indole-2,3-dione 3-[O-(4-butoxybenzoyl)oxime]

• IUPAC Name: [(Z)-[1-(4-butoxybenzoyl)-2-oxoindol-3-ylidene]amino] 4-butoxybenzoate
• InChI: InChI=1S/C30H30N2O6/c1-3-5-19-36-23-15-11-21(12-16-23)28(33)32-26-10-8-7-9-25(26)27(29(32)34)31-38-30(35)22-13-17-24(18-14-22)37-20-6-4-2/h7-18H,3-6,19-20H2,1-2H3/b31-27-
• InChI Key: OEOZWNSFIULUAC-QVTSOHHYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3C(=NOC(=O)C4=CC=C(C=C4)OCCCC)C2=O
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3/C(=N/OC(=O)C4=CC=C(C=C4)OCCCC)/C2=O
• Molecular Formula: C30H30N2O6
• Molecular Weight: 514.6 g/mol

Description

1-(4-butoxybenzoyl)-1H-indole-2,3-dione 3-[O-(4-butoxybenzoyl)oxime] is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications in various fields. This compound is also known as BBIOD-3 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of BBIOD-3 is not fully understood, but it has been suggested that it works by inhibiting the activity of certain enzymes and signaling pathways. BBIOD-3 has been found to inhibit the activity of NF-kB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. It has also been found to inhibit the activity of Akt, a signaling pathway that regulates cell growth and survival.
Biochemical and Physiological Effects:
BBIOD-3 has been found to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspases, which are enzymes that play a key role in programmed cell death. BBIOD-3 has also been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. It has been found to protect neurons from oxidative stress and apoptosis by activating the Nrf2/ARE signaling pathway.

Advantages and Limitations for Lab Experiments

BBIOD-3 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory, and its purity can be confirmed using various analytical techniques. BBIOD-3 has been found to have potent biological activity at low concentrations, which makes it an attractive candidate for further study. However, there are also some limitations to using BBIOD-3 in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. BBIOD-3 has also been found to have low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of BBIOD-3. One area of research could be to further investigate its mechanism of action, which could lead to the development of new drugs that target similar pathways. Another area of research could be to study the effects of BBIOD-3 in animal models of disease, which could provide valuable information about its potential therapeutic applications. Additionally, BBIOD-3 could be modified to improve its solubility and bioavailability, which could make it a more attractive candidate for further study.

Synthesis Methods

The synthesis of BBIOD-3 involves the reaction of 4-butoxybenzoyl chloride with tryptamine, followed by the reaction of the resulting intermediate with hydroxylamine hydrochloride to form the oxime derivative. This is then treated with sodium hydride to obtain the final product, BBIOD-3. The purity of the compound can be confirmed by using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

BBIOD-3 has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to induce apoptosis in cancer cells. It has also been studied for its anti-inflammatory properties, as it inhibits the production of pro-inflammatory cytokines. BBIOD-3 has been found to have potential applications in the treatment of neurodegenerative diseases, as it has been found to protect neurons from oxidative stress and apoptosis.